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Compound of Interest

Compound Name: Sodium 5-hydroxypentanoate

Cat. No.: B3041810 Get Quote

An In-depth Technical Guide to 5-Hydroxypentanoic Acid: From Historical Discovery to a

Modern Bio-Based Platform Chemical

Abstract
5-Hydroxypentanoic acid (5-HPA), also known as 5-hydroxyvaleric acid, is a five-carbon ω-

hydroxy fatty acid that has transitioned from a relatively obscure natural metabolite to a pivotal

platform chemical in the modern bioeconomy.[1] Its bifunctional nature, possessing both a

terminal hydroxyl and a carboxyl group, makes it an exceptionally versatile building block for a

new generation of biodegradable polymers and a critical intermediate in pharmaceutical

synthesis. This guide provides a comprehensive overview of 5-HPA, charting its historical

discovery, detailing the evolution of its synthesis from petroleum-based routes to sustainable

chemo-catalytic and biological methods, and exploring its significant applications in materials

science and drug development.

Part 1: Foundational Knowledge and Discovery
Chemical Identity and Structure
5-Hydroxypentanoic acid (IUPAC name: 5-hydroxypentanoic acid) is a straight-chain fatty acid

with the chemical formula C₅H₁₀O₃.[1][2] It is structurally defined by a five-carbon backbone

with a carboxylic acid group at one end (C1) and a hydroxyl group at the other (C5). This

structure predisposes it to intramolecular esterification (cyclization) to form its corresponding

lactone, δ-valerolactone.[3][4]
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Synonyms: 5-Hydroxyvaleric acid, δ-Hydroxypentanoic acid[1]

CAS Number: 13392-69-3[1]

Molecular Weight: 118.13 g/mol [1]

Historical Context and Natural Occurrence
The scientific journey of 5-HPA began in the mid-20th century, not as a landmark discovery, but

through its gradual identification in various biological systems. Initial reports noted its presence

as a metabolite in microorganisms and plant systems, including the tomato (Solanum

lycopersicum) and the protist Euglena gracilis.[1][3] For many years, its primary relevance was

in clinical chemistry, where elevated levels of 5-HPA in urine served as a biomarker for certain

metabolic disorders related to fatty acid oxidation.[3]

Key Biosynthetic Pathways
In nature, 5-HPA is involved in lipid metabolism.[2] A significant pathway for its formation is

through the catabolism of L-lysine. In this pathway, L-lysine-derived metabolites are converted

into glutarate semialdehyde, which serves as a critical branch-point intermediate.[2] The

enzyme glutarate semialdehyde dehydrogenase can then reduce this intermediate to form 5-

hydroxypentanoic acid.[2]
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Caption: Simplified biosynthetic route to 5-HPA from L-lysine.

Part 2: The Evolution of Synthetic Methodologies
The industrial potential of 5-HPA drove the development of efficient and scalable production

methods, marking a distinct shift from petroleum-based chemistry to sustainable, bio-based

strategies.

Traditional Petroleum-Based Synthesis
The most established chemical route to 5-HPA begins with a petroleum-derived feedstock. This

method remains relevant for laboratory-scale synthesis and as a benchmark for newer

technologies.

Starting Material: Cyclopentanone, derived from petroleum.

Core Reaction: A Baeyer-Villiger oxidation of cyclopentanone using a peroxyacid (e.g., m-

CPBA) converts the cyclic ketone into a cyclic ester, δ-valerolactone.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3041810?utm_src=pdf-body-img
https://patents.google.com/patent/CN112441911A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Step: The resulting δ-valerolactone is hydrolyzed under aqueous conditions to open the

ring and yield 5-hydroxypentanoic acid.[5]

Causality: This route was favored for its reliability and use of well-understood chemical

transformations. However, its reliance on fossil fuels and the use of stoichiometric oxidants

present significant cost and environmental drawbacks for large-scale production.

The Paradigm Shift: Chemo-Catalysis from Biomass
The drive for sustainability has repositioned 5-HPA as a key target for biomass valorization.

Modern chemo-catalytic strategies focus on converting abundant, plant-derived platform

molecules like furfural into 5-HPA.[5] Furfural is readily produced from the dehydration of C5

sugars found in agricultural residues like corn cobs.[5]
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Caption: Chemo-catalytic conversion of biomass-derived furfural to 5-HPA.

Experimental Protocol: Aqueous-Phase Hydrogenation of Furoic Acid

This protocol is a representative methodology based on principles described in recent patent

literature for green synthesis.[5]

Catalyst Preparation: Prepare a hydrodeoxygenation catalyst, which can be a mixture of a

supported noble metal catalyst (e.g., 1% Pd/SiO₂) and a supported metal oxide catalyst.

Reactor Setup: Charge a high-pressure autoclave reactor with furoic acid and deionized

water as the solvent. The use of water instead of methanol is a key advantage for safety and

environmental impact.[5]
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Reaction Execution: Add the prepared catalyst to the reactor. Seal the reactor, purge it with

nitrogen, and then pressurize with hydrogen gas (e.g., to 10 bar).[3] Heat the reactor to the

target temperature (e.g., 80°C) and maintain with vigorous stirring for several hours.[3]

Workup and Isolation: After cooling and depressurizing the reactor, filter the reaction mixture

to remove the heterogeneous catalyst. The resulting aqueous solution contains 5-

hydroxypentanoic acid. The product can be isolated and purified using standard techniques

like solvent extraction or chromatography.

Trustworthiness: This self-validating system relies on a heterogeneous catalyst that can be

recovered and potentially reused. The progress of the reaction can be monitored by taking

aliquots and analyzing them via HPLC to quantify the consumption of furoic acid and the

formation of 5-HPA. High yields, often exceeding 90%, validate the efficiency of the catalytic

conversion.[5]

Microbial Synthesis: The Fermentative Route
A paradigm shift in production occurred with the development of engineered microbial strains

capable of producing 5-HPA directly from simple sugars like glucose.[3] This approach

leverages the power of metabolic engineering and synthetic biology.

Expertise in Action: Researchers have engineered strains of Corynebacterium glutamicum and

Escherichia coli by introducing and optimizing the necessary biosynthetic pathways.[3] By

using CRISPR/Cas9 genome editing and fed-batch fermentation strategies, a high flux of

carbon from glucose is directed towards 5-HPA production. This method has achieved

remarkable titers, with reports of up to 52.1 g/L of 5-HPA, demonstrating its potential for

industrial-scale manufacturing.[3]
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Part 3: Applications and Future Directions
The availability of sustainable 5-HPA has unlocked its potential as a versatile C5 platform

chemical.
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Caption: 5-HPA as a central C5 platform chemical for value-added products.
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A Monomer for Biodegradable Polymers
The most significant application of 5-HPA is as a monomer for producing biodegradable

polyesters, specifically poly(5-hydroxyvalerate), a type of polyhydroxyalkanoate (PHA).[5]

These bioplastics are a sustainable alternative to conventional petroleum-based plastics. The

properties of these polymers can be tuned by copolymerizing 5-HPA with other hydroxy acids,

making them suitable for applications ranging from medical implants and drug delivery systems

to sustainable packaging.[6]

An Intermediate in Drug Development
In the pharmaceutical industry, 5-HPA serves as a valuable intermediate for synthesizing

complex active pharmaceutical ingredients (APIs).[3][5] Its bifunctional nature allows it to be

used as a carbon skeleton or to be incorporated into drug molecules to enhance their

biocompatibility and modify their pharmacokinetic profiles.[3][5] It has been identified as a

building block in the synthesis of anti-tumor, anti-diabetic, and anti-tuberculosis medications.[5]

Future Outlook
The trajectory for 5-HPA is firmly rooted in the principles of green chemistry and biotechnology.

Future research will focus on:

Catalyst Optimization: Developing more robust, selective, and cost-effective catalysts for

converting biomass into 5-HPA.

Metabolic Engineering: Further optimizing microbial strains and fermentation processes to

increase titers, yields, and productivity, thereby reducing manufacturing costs.

Polymer Science: Creating novel copolymers and composites based on 5-HPA to access a

wider range of material properties for advanced applications.

Conclusion
5-Hydroxypentanoic acid exemplifies the successful evolution of a chemical from a biological

curiosity to a high-value, sustainable product. Its history is intertwined with advancements in

organic synthesis, catalysis, and metabolic engineering. As industries continue to pivot away

from fossil fuel dependence, versatile and bio-based platform chemicals like 5-HPA will be

indispensable in building a more circular and sustainable economy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://patents.google.com/patent/CN112441911A/en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_4_Hydroxypentanoic_Acid_in_Polymer_Production.pdf
https://www.benchchem.com/product/b081434
https://patents.google.com/patent/CN112441911A/en
https://www.benchchem.com/product/b081434
https://patents.google.com/patent/CN112441911A/en
https://patents.google.com/patent/CN112441911A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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